Cas no 941939-59-9 (N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide)

• Product Name: N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide
• CAS No: 941939-59-9
• MF: C₁₇H₁₇N₃O₅
• MW: 343.3340
• CID: 5460326
• Update Time: 2025-05-30

N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-N'-(4-methyl-2-nitrophenyl)oxamide
• N1-(2-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide
• VU0504143-1
• N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide

• Inchi： 1S/C17H17N3O5/c1-11-7-8-13(14(9-11)20(23)24)19-17(22)16(21)18-10-12-5-3-4-6-15(12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： DULRYNFPUKQOEO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C(C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 3
• Topological Polar Surface Area: 113

Additional information on N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide

Recent Advances in the Study of N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS: 941939-59-9)

In recent years, the compound N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS: 941939-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide. Recent publications have reported improved synthetic methods that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

Pharmacological investigations have revealed that this compound exhibits notable activity against specific biological targets. For instance, preliminary in vitro studies suggest that it may interact with certain enzymes involved in inflammatory pathways, positioning it as a potential candidate for anti-inflammatory drug development. Additionally, its pharmacokinetic properties, such as absorption and metabolism, are currently under investigation to assess its suitability for in vivo applications.

Another significant aspect of the research involves the computational modeling of N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide. Molecular docking studies have provided insights into its binding affinity with target proteins, offering a theoretical foundation for its observed biological effects. These computational approaches are complemented by experimental data, creating a robust framework for understanding the compound's mode of action.

Despite these advancements, challenges remain in the development of N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, the ongoing research on N'-(2-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS: 941939-59-9) highlights its potential as a valuable compound in drug discovery. The integration of synthetic chemistry, computational biology, and pharmacological studies provides a comprehensive understanding of its properties and applications. Future studies should focus on optimizing its therapeutic profile and advancing it through preclinical and clinical trials.